Cas no 1806369-29-8 (2-(3-Iodo-4-(trifluoromethyl)pyridin-2-yl)-2-hydroxyacetic acid)

• Product Name: 2-(3-Iodo-4-(trifluoromethyl)pyridin-2-yl)-2-hydroxyacetic acid
• CAS No: 1806369-29-8
• MF: C₈H₅F₃INO₃
• MW: 347.029885053635
• CID: 4907071
• Update Time: 2025-06-10

2-(3-Iodo-4-(trifluoromethyl)pyridin-2-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Iodo-4-(trifluoromethyl)pyridin-2-yl)-2-hydroxyacetic acid

• Inchi： 1S/C8H5F3INO3/c9-8(10,11)3-1-2-13-5(4(3)12)6(14)7(15)16/h1-2,6,14H,(H,15,16)
• InChI Key： OPXXKHICTLDDRI-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)(F)F)C=CN=C1C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 1.3
• Topological Polar Surface Area: 70.4

Additional information on 2-(3-Iodo-4-(trifluoromethyl)pyridin-2-yl)-2-hydroxyacetic acid

Introduction to 2-(3-Iodo-4-(trifluoromethyl)pyridin-2-yl)-2-hydroxyacetic Acid (CAS No. 1806369-29-8)

2-(3-Iodo-4-(trifluoromethyl)pyridin-2-yl)-2-hydroxyacetic acid, identified by its CAS number 1806369-29-8, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound belongs to a class of pyridine derivatives that have garnered considerable attention due to their diverse biological activities and potential applications in drug development.

The molecular structure of 2-(3-Iodo-4-(trifluoromethyl)pyridin-2-yl)-2-hydroxyacetic acid features a pyridine core substituted with an iodo group at the 3-position and a trifluoromethyl group at the 4-position. The presence of these functional groups makes it a versatile scaffold for further chemical modifications, enabling the synthesis of novel derivatives with tailored properties. The hydroxyacetic acid moiety at the 2-position introduces a carboxylic acid functionality, which can participate in various biochemical interactions, making this compound a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in pyridine-based compounds due to their role as key pharmacophores in many therapeutic agents. The combination of an iodo and trifluoromethyl group in 2-(3-Iodo-4-(trifluoromethyl)pyridin-2-yl)-2-hydroxyacetic acid provides a unique set of electronic and steric properties that can be exploited for designing molecules with enhanced binding affinity and selectivity. This has led to its exploration as a building block in the development of small-molecule inhibitors targeting various biological pathways.

One of the most compelling aspects of 2-(3-Iodo-4-(trifluoromethyl)pyridin-2-yl)-2-hydroxyacetic acid is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. The pyridine scaffold is known to be a privileged structure in kinase inhibition, and modifications such as the introduction of an iodo group can enhance binding interactions with the target enzyme. Furthermore, the trifluoromethyl group can improve metabolic stability and bioavailability, which are critical factors for drug candidates.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The trifluoromethyl group, in particular, has been shown to modulate pharmacokinetic properties by increasing lipophilicity and reducing metabolic clearance. This makes 2-(3-Iodo-4-(trifluoromethyl)pyridin-2-yl)-2-hydroxyacetic acid an attractive candidate for further development as a lead compound or intermediate in drug discovery programs.

The hydroxyacetic acid component of this compound also adds another layer of functionality that can be utilized for bioconjugation strategies. Hydroxyl groups are well-known for their ability to participate in hydrogen bonding interactions, which can be leveraged to enhance binding affinity or to facilitate conjugation with other biomolecules such as peptides or antibodies. This versatility makes 2-(3-Iodo-4-(trifluoromethyl)pyridin-2-yl)-2-hydroxyacetic acid a valuable tool for researchers looking to develop novel biologics or targeted therapies.

In conclusion, 2-(3-Iodo-4-(trifluoromethyl)pyridin-2-yl)-2-hydroxyacetic acid (CAS No. 1806369-29-8) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it an ideal candidate for further exploration as a lead molecule or intermediate in drug development. As our understanding of biological pathways continues to evolve, compounds like this are likely to play an increasingly important role in the discovery and development of new therapeutic agents.